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Compound of Interest

Compound Name: (4-Methoxycyclohexyl)methanol

CAS No.: 101869-74-3

Cat. No.: B3045096

Get Quote

Executive Summary
4-Methylcyclohexanemethanol (MCHM) is a well-characterized alicyclic alcohol, predominantly

known for its role as a frothing agent and solvent in industrial applications (e.g., coal

processing).[1] Its efficacy stems from its amphiphilic nature, driven by a hydrophobic methyl-

substituted cyclohexane ring and a hydrophilic hydroxymethyl group.[1]

(4-Methoxycyclohexyl)methanol, a structural analog, replaces the hydrophobic methyl group

at the 4-position with a polar methoxy ether group (-OCH

).[1] This single substitution fundamentally alters the solvent's physicochemical profile, shifting
it from a lipophilic hydrotrope to a more polar, hydrogen-bond-accepting solvent.[1] This guide
evaluates whether this shift enhances efficacy for polar substrate extraction and medicinal
chemistry applications while potentially mitigating the bioaccumulation risks associated with
MCHM.[1]

Physicochemical Profile & Structural Analysis[1][3]
The efficacy of a solvent is dictated by its ability to interact with solutes via intermolecular

forces.[1] The table below contrasts the experimentally validated properties of MCHM with the
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predicted/experimental data for the Methoxy analog.

Table 1: Comparative Physicochemical Properties[1][4]
[5][6]
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Property
MCHM

(Benchmark)

(4-

Methoxycyclohexyl)

methanol

Implication for

Efficacy

CAS Number 34885-03-5 101869-74-3
Distinct chemical

entities.[1]

Molecular Formula

C

H

O

C

H

O

Methoxy analog

contains an ether

oxygen.[1]

Molecular Weight 128.21 g/mol 144.21 g/mol
Slight increase in MW

affects volatility.[1]

LogP (Lipophilicity) 2.55 (Exp) ~1.5 (Pred)

Critical: Methoxy

analog is significantly

less lipophilic,

reducing

bioaccumulation

potential.[1]

Water Solubility ~2,250 mg/L (23°C) >5,000 mg/L (Est)

Methoxy group acts

as an H-bond

acceptor, increasing

aqueous miscibility.[1]

H-Bond Donors 1 (-OH) 1 (-OH)
Similar proton

donation capacity.[1]

H-Bond Acceptors 1 (-OH)
2 (-OH, -OCH

)

Key Differentiator:

Ether oxygen

enhances solvation of

cationic/polar species.

[1]

Boiling Point 202°C ~210-215°C (Pred)

Both are high-boiling

solvents; suitable for

high-temp reactions.

[1]
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Mechanistic Efficacy Analysis
Solvency Mechanism[1]

MCHM (Hydrophobic Interaction): MCHM functions primarily through hydrophobic exclusion.

[1] The methyl-cyclohexyl ring disrupts water structure, driving the solubilization of non-polar

organic molecules (e.g., coal tars, lipids).[1] It is an effective hydrotrope for hydrophobic

substances.[1]

Methoxy Analog (Dual-Mode Interaction): The introduction of the methoxy group creates a

"polarity vector" across the cyclohexane ring.[1]

Ether Oxygen: Acts as a Lewis base, stabilizing cations or donating electron density to H-

bond donors.[1]

Result: This solvent is expected to be superior for intermediate polarity compounds (e.g.,

functionalized drug scaffolds, glycosides) where MCHM would be too lipophilic and water

would be too polar.[1]

Toxicology & Safety
MCHM is a known irritant with a distinct "licorice" odor (trans-isomer) and moderate aquatic

toxicity.[1] The Methoxy analog, having a lower LogP (1.5 vs 2.55), is predicted to have:

Lower Membrane Permeability: Reduced passive diffusion across lipid bilayers compared to

MCHM.[1]

Faster Clearance: Increased hydrophilicity facilitates renal excretion, potentially lowering the

risk of chronic toxicity relative to MCHM.[1]

Experimental Validation Protocols
To objectively verify the efficacy of (4-Methoxycyclohexyl)methanol against MCHM, the

following self-validating protocols should be employed.

Protocol A: Comparative Solvency Power (Hansen
Solubility Sphere)
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Objective: Determine the radius of interaction (

) for a target drug substance using both solvents.[1]

Preparation: Select a target solute (e.g., a poorly soluble API like Ibuprofen or Griseofulvin).

[1]

Aliquot: Place 100 mg of solute into two sets of 20 mL scintillation vials.

Titration:

Set A: Add MCHM in 50

L increments under constant stirring (400 RPM) at 25°C.

Set B: Add (4-Methoxycyclohexyl)methanol in 50

L increments under identical conditions.

Endpoint: Record the volume (

) required to achieve full dissolution (clear solution).[1]

Calculation:

[1]

Interpretation: A higher

indicates superior solvent efficacy for that specific solute class.[1]

Protocol B: Partition Coefficient (LogP) Validation via
Shake-Flask
Objective: Confirm the predicted hydrophilicity shift.

System: Octanol-saturated water and water-saturated octanol.[1]

Solute: Dissolve the test solvent ((4-Methoxycyclohexyl)methanol) in the octanol phase at

10 mM.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/product/b3045096/docs?utm_src=pdf-body#comparative-efficacy-guide-4-methoxycyclohexyl-methanol-vs-mchm-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/product/b3045096/docs?utm_src=pdf-body#comparative-efficacy-guide-4-methoxycyclohexyl-methanol-vs-mchm-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrium: Mix equal volumes of phases for 4 hours; centrifuge to separate.

Analysis: Quantify concentration in both phases using HPLC-UV or GC-FID.

Validation: Compare experimental LogP against the MCHM benchmark (2.55). A value < 1.8

confirms the "greener" profile.[1]

Visualizations
Structural & Functional Comparison
The following diagram illustrates the structural divergence and its impact on solvent-solute

interactions.

MCHM
(4-Methylcyclohexanemethanol)

Lipophilic (LogP ~2.55)
Hydrophobic Interaction
Target: Non-polar Lipids

 Methyl Group (-CH3)

(4-Methoxycyclohexyl)methanol

Amphiphilic (LogP ~1.5)
H-Bond Acceptor (+)

Target: Polar Intermediates
 Methoxy Group (-OCH3)

 Substitution Effect:
Reduced Bioaccumulation
Increased Water Miscibility

Click to download full resolution via product page

Figure 1: Structural substitution of the methyl group with a methoxy group shifts the solvent

from a lipophilic extractor to a polar-compatible amphiphile.[1]

Experimental Decision Workflow
Use this logic flow to determine when to substitute MCHM with the Methoxy analog.
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Select Solvent for Application

Is the Solute Highly Lipophilic?
(LogP > 3.0)

Use MCHM

Yes Is Water Miscibility Required?

No

Consider (4-Methoxycyclohexyl)methanol

No (Phase Separation Needed) Yes (High Miscibility)

Click to download full resolution via product page

Figure 2: Decision matrix for solvent selection based on solute lipophilicity and process

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3045096/docs?utm_src=pdf-body-img#comparative-efficacy-guide-4-methoxycyclohexyl-methanol-vs-mchm-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/product/b3045096/docs?utm_src=pdf-body#comparative-efficacy-guide-4-methoxycyclohexyl-methanol-vs-mchm-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/18533153
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubs.acs.org/doi/10.1021/acs.estlett.5b00281
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/product/b3045096?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 4-Methylcyclohexanemethanol | C8H16O | CID 118193 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Efficacy Guide: (4-
Methoxycyclohexyl)methanol vs. MCHM[1][2]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3045096/docs#comparative-efficacy-guide-4-
methoxycyclohexyl-methanol-vs-mchm-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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